4,5-Dimethoxyindane-1-carboxylic acid

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 4,5-dimethoxy-2,3-dihydro-1H-indene-1-carboxylic acid
• InChI: InChI=1S/C12H14O4/c1-15-10-6-5-7-8(11(10)16-2)3-4-9(7)12(13)14/h5-6,9H,3-4H2,1-2H3,(H,13,14)
• InChI Key: COMZPVKIEHKLJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(CC2)C(=O)O)OC

Description

4,5-Dimethoxyindane-1-carboxylic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 4,5-dimethoxyindane-1-carboxamide (8.4 g, 38.0 mmol), KOH (6.4 g, 114.0 mmol), MeOH (31.0 mL) and water (62 mL) was heated to refluxed for 14 h. The reaction mixture was cooled to room temperature, and MeOH was removed in vacuo. The residue was diluted by 50 mL of water, and the aqueous mixture was extracted with EtOAc (50×2). The aqueous layer was added conc. HCl to adjusted pH ˜1. The solid was filtered, washed by water (100 mL), and dried over P2O5 to afford 4,5-dimethoxyindane-1-carboxylic acid as off-white solid (7.7 g, 92%). M. P.: 128-130° C.